Cas no 1145680-24-5 (3-(4-methoxyphenyl)phenylmethanamine)

• Product Name: 3-(4-methoxyphenyl)phenylmethanamine
• CAS No: 1145680-24-5
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 6078382
• PubChem ID: 1393310
• Update Time: 2025-10-29

3-(4-methoxyphenyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• (4-methoxy-1,1-biphenyl-3-yl)methylamine
• [1,1'-Biphenyl]-3-methanamine, 4'-methoxy-
• (4'-Methoxy-[1,1'-biphenyl]-3-yl)methanamine
• 3-(4-methoxyphenyl)phenylmethanamine
• 1145680-24-5
• SCHEMBL3720497
• AT33780
• CS-0302752
• AKOS002683037
• NCGC00373841-01
• EN300-1585901
• [3-(4-methoxyphenyl)phenyl]methanamine

• Inchi： 1S/C14H15NO/c1-16-14-7-5-12(6-8-14)13-4-2-3-11(9-13)10-15/h2-9H,10,15H2,1H3
• InChI Key： RYIMJAGUGYYPRR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.073±0.06 g/cm3(Predicted)
• Boiling Point: 357.4±30.0 °C(Predicted)
• pka: 9.04±0.10(Predicted)

Additional information on 3-(4-methoxyphenyl)phenylmethanamine

3-(4-Methoxyphenyl)Phenylmethanamine: A Comprehensive Overview

3-(4-Methoxyphenyl)Phenylmethanamine, also known by its CAS number 1145680-24-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and properties, has been the subject of extensive research in recent years. Its potential applications in drug discovery and material science have made it a focal point for scientists worldwide.

The molecular structure of 3-(4-Methoxyphenyl)Phenylmethanamine consists of a methanamine group attached to a phenyl ring, which is further substituted with a methoxy group at the para position. This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for various chemical reactions and biological interactions. The presence of the methoxy group introduces electron-donating effects, which can influence the compound's reactivity and solubility.

Recent studies have explored the synthesis of 3-(4-Methoxyphenyl)Phenylmethanamine through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced efficiently for further research. The development of green chemistry approaches has also been a focus, with researchers seeking to minimize environmental impact while maintaining high-quality standards.

In terms of pharmacological activity, 3-(4-Methoxyphenyl)Phenylmethanamine has shown promising results in preclinical models. It has been investigated for its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, research into its antioxidant properties has revealed its capacity to scavenge free radicals, suggesting potential applications in the treatment of oxidative stress-related disorders.

The compound's interaction with biological systems has also been studied in detail. Researchers have examined its binding affinity to various receptors and proteins, providing insights into its mechanism of action. These findings have paved the way for further exploration into its therapeutic potential, particularly in areas such as neurodegenerative diseases and cancer.

From a materials science perspective, 3-(4-Methoxyphenyl)Phenylmethanamine has been evaluated for its role as a building block in the synthesis of advanced materials. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

In conclusion, 3-(4-Methoxyphenyl)Phenylmethanamine (CAS No: 1145680-24-5) is a versatile compound with a wide range of potential applications. Its unique chemical properties, combined with recent advancements in synthesis and characterization techniques, continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.